2-Methyl-N-(2-morpholin-4-ylethyl)propan-1-amine;dihydrochloride
Overview
Description
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 2-Methyl-N-(2-morpholin-4-ylethyl)propan-1-amine;dihydrochloride (EN300-26625393), focusing on six unique applications:
Neuropharmacology
EN300-26625393 has been studied for its potential effects on the central nervous system. Its structure suggests it may interact with neurotransmitter systems, potentially influencing neurological pathways. Research in this area aims to explore its efficacy in modulating neurotransmitter release, receptor binding, and overall neural activity, which could lead to new treatments for neurological disorders .
Cancer Research
This compound has shown promise in cancer research, particularly in its ability to inhibit certain cancer cell lines. Studies have focused on its mechanism of action, which may involve disrupting cellular signaling pathways critical for cancer cell proliferation and survival. This makes it a candidate for developing new chemotherapeutic agents .
Antimicrobial Activity
EN300-26625393 has been evaluated for its antimicrobial properties. It has demonstrated activity against a range of bacterial and fungal pathogens. Research is ongoing to determine its potential as a broad-spectrum antimicrobial agent, which could be crucial in the fight against antibiotic-resistant infections .
Cardiovascular Research
The compound’s effects on cardiovascular health are another area of interest. Preliminary studies suggest it may influence heart rate and blood pressure regulation. Researchers are investigating its potential to treat conditions such as hypertension and arrhythmias by modulating cardiovascular function .
Metabolic Disorders
EN300-26625393 is being explored for its role in metabolic regulation. Its impact on glucose metabolism and insulin sensitivity is of particular interest, with studies aiming to understand its potential in managing diabetes and other metabolic disorders. This research could lead to new therapeutic strategies for these widespread health issues.
Psychiatric Applications
Given its potential effects on the central nervous system, EN300-26625393 is also being studied for psychiatric applications. Researchers are examining its potential to treat mood disorders, anxiety, and other psychiatric conditions by modulating neurotransmitter systems and neural circuits involved in these disorders .
Mechanism of Action
Target of Action
Similar compounds have been found to target the d1 protein of photosystem-ii (ps-ii) in plants .
Mode of Action
Based on the mode of action of similar compounds, it can be inferred that the compound might bind at the qb binding site of the d1 protein of ps-ii, which blocks the electron transfer in photosynthesis .
Biochemical Pathways
If the compound acts similarly to related compounds, it might affect the photosynthesis pathway in plants by blocking electron transfer .
Result of Action
If the compound acts similarly to related compounds, it might inhibit the growth of certain plants by disrupting their photosynthesis process .
properties
IUPAC Name |
2-methyl-N-(2-morpholin-4-ylethyl)propan-1-amine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22N2O.2ClH/c1-10(2)9-11-3-4-12-5-7-13-8-6-12;;/h10-11H,3-9H2,1-2H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YGOBOMMJOUHKOM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNCCN1CCOCC1.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H24Cl2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-N-(2-morpholin-4-ylethyl)propan-1-amine;dihydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Butyl-2-methylbenzo[cd]indol-1-ium tetrafluoroborate](/img/structure/B2791291.png)
![N-Tert-butyl-5-azaspiro[2.4]heptane-2-carboxamide](/img/structure/B2791302.png)
![2-(1-ethyl-6-(4-fluorobenzyl)-3-methyl-5,7-dioxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-4(5H)-yl)-N-(3-fluorophenyl)acetamide](/img/structure/B2791310.png)
![6-chloro-4-({3-[3-(2-cyclopropyl-1,3-thiazol-4-yl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)-2H-1,4-benzoxazin-3(4H)-one](/img/structure/B2791312.png)
![(2-chloro-4-fluorophenyl)(2-methyl-8,9-dihydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-7(6H)-yl)methanone](/img/structure/B2791313.png)
